Cas no 1207030-53-2 (5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole)

• Product Name: 5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole
• CAS No: 1207030-53-2
• MF: C₁₈H₁₄N₄S
• MW: 318.395561695099
• CID: 5393025
• Update Time: 2025-05-19

5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1-phenyltriazol-4-yl)-4-phenyl-1,3-thiazole
• 5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole

• Inchi： 1S/C18H14N4S/c1-13-17(20-21-22(13)15-10-6-3-7-11-15)18-19-16(12-23-18)14-8-4-2-5-9-14/h2-12H,1H3
• InChI Key： KEHASBZLAZZTCH-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC=C2)N=C1C1=C(C)N(C2=CC=CC=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole

Introduction to 5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole (CAS No. 1207030-53-2)

5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole, identified by its CAS number 1207030-53-2, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule belongs to a class of heterocyclic compounds characterized by its triazole and thiazole moieties, which are well-known for their broad spectrum of biological activities. The presence of multiple aromatic rings and heterocyclic systems makes this compound a promising candidate for further exploration in therapeutic applications.

The chemical structure of 5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole consists of a phenyl group attached to a triazole ring, which is further linked to a thiazole ring. The methyl substituent at the 5-position of the triazole ring and the phenyl group at the 4-position of the thiazole ring contribute to its unique electronic and steric properties. These structural features are crucial in determining its interaction with biological targets, making it an intriguing subject for pharmacological studies.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The triazole and thiazole scaffolds are particularly noteworthy due to their ability to modulate various biological pathways. For instance, triazoles have been shown to exhibit antifungal, antiviral, and anticancer properties, while thiazoles are known for their antimicrobial and anti-inflammatory activities. The combination of these two heterocyclic systems in 5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole suggests that it may possess multiple pharmacological effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its activity against various diseases, including cancer and infectious diseases. Preliminary studies have indicated that 5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole may interfere with key enzymatic pathways involved in cell proliferation and survival. This has led to investigations into its effects on tumor cells and its potential as an anticancer agent.

The synthesis of 5-methyl-1-phenyl-4-(4-phenyl-1,3-thiazol-2-y)l]-1H - 1 , 2 , 3 - triazole involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the phenyl group at the 4-position of the thiazole ring and the methyl substituent at the 5-position of the triazole ring are critical steps that must be carefully controlled. Advances in synthetic methodologies have enabled chemists to produce this compound with increasing efficiency, making it more accessible for further biological evaluation.

Recent research has also highlighted the importance of understanding the molecular interactions between 5-methyl - 1 - phenyl - 4 - ( 4 - phenyl - 1 , 3 - thiazol - 2 - yl ) - 1 H - 1 , 2 , 3 - triazole and its target proteins. Computational studies using molecular modeling techniques have provided valuable insights into how this compound binds to biological receptors and enzymes. These studies have helped identify key residues involved in its binding affinity and have guided modifications to improve its pharmacological properties.

The potential applications of 5-methyl - 1 - phenyl - 4 - ( 4 - phenyl - 1 , 3 - thiazol - 2 - yl ) - 1 H - 1 , 2 , 3 - triazole extend beyond cancer therapy. There is evidence suggesting that it may also be effective against infectious diseases caused by bacteria and fungi. The structural features of this compound allow it to interact with microbial enzymes in ways that disrupt their function. This has prompted investigations into its use as an antimicrobial agent.

In addition to its therapeutic potential, 5-methyl - 1 - phenyl - 4 -(4-ph en y l-l ,3-t h i az ol-l"-y l)-l H-l ,z,z-tria z ol e has been studied for its ability to modulate inflammatory pathways. Chronic inflammation is associated with various diseases, including cardiovascular disorders and autoimmune conditions. By targeting inflammatory mediators, this compound may offer a new approach to managing these conditions.

The development of novel drug candidates often involves rigorous testing in preclinical models before moving to human trials. Initial studies with 5-methyl-l phen y l-l -(4-ph en y l-l ,z,-th i az ol-z"-y l)-l H-l,z,z-tria z ol e have shown promising results in animal models of cancer and inflammation. These findings have encouraged researchers to pursue further clinical investigations to evaluate its safety and efficacy in humans.

The future prospects for 5-methyl-l phen y l-l -(4-ph en y l-l z,-th i az ol-z"-y l)-l H-l,z,z-tria z ol e are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in synthetic chemistry and computational biology are expected to accelerate the discovery process, bringing this compound closer to clinical use.